Cas no 697-86-9 (2-Bromo-4,6-dichloroaniline)

• Product Name: 2-Bromo-4,6-dichloroaniline
• CAS No: 697-86-9
• MF: C₆H₄BrCl₂N
• MW: 240.912658691406
• MDL: MFCD00040936
• CID: 82983
• PubChem ID: 2756901
• Update Time: 2025-06-14

2-Bromo-4,6-dichloroaniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4,6-dichloroaniline
• 2,4-dichloro-6-bromoaniline
• 2-Brom-4,6-dichlor-anilin
• 2-bromo-4,6-dichloro-aniline
• 2-bromo-4,6-dichloro-benzeneamine
• 6-bromo-2,4-dichloroaniline
• PubChem3605
• 6-bromo-2,4-dichlorophenylamine
• DTPADCOGQUOGHT-UHFFFAOYSA-N
• Benzenamine,2-bromo-4,6-dichloro-
• CK1170
• 2-bromanyl-4,6-bis(chloranyl)aniline
• VZ23941
• LS10342
• AS00313
• ZB013246
• BC002510
• 2-Bromo-4 pound not6-dichloroaniline
• NS00121146
• BDBM626068
• DTXSID00373620
• 697-86-9
• AKOS005354418
• SY048823
• CS-0097295
• A836649
• AMY28453
• EN300-185474
• MFCD00040936
• 2-Bromo-4,6-dichloroaniline, 98%
• AS-18846
• FT-0611431
• B2197
• SCHEMBL3605101
• Z1269195667
• DB-020618

• MDL： MFCD00040936
• Inchi： 1S/C6H4BrCl2N/c7-4-1-3(8)2-5(9)6(4)10/h1-2H,10H2
• InChI Key： DTPADCOGQUOGHT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1N)Cl)Cl
• BRN： 2089686

Computed Properties

• Exact Mass: 238.89000
• Monoisotopic Mass: 238.89
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Cream colored lens powder.
• Density: 1.7545 (rough estimate)
• Melting Point: 80.0 to 84.0 deg-C
• Boiling Point: 273°C(lit.)
• Flash Point: 121.8 °C
• Refractive Index: 1.5400 (estimate)
• PSA: 26.02000
• LogP: 3.91930
• Solubility: Insoluble in water

2-Bromo-4,6-dichloroaniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R33
• Safety Term：S28;S36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Bromo-4,6-dichloroaniline

Comprehensive Overview of 2-Bromo-4,6-dichloroaniline (CAS No. 697-86-9): Properties, Applications, and Industry Insights

2-Bromo-4,6-dichloroaniline (CAS No. 697-86-9) is a halogenated aromatic amine with significant relevance in organic synthesis and specialty chemical manufacturing. This compound, characterized by its bromine and chlorine substituents on an aniline backbone, serves as a versatile intermediate in pharmaceuticals, agrochemicals, and advanced material research. Its molecular formula, C₆H₄BrCl₂N, and unique structural features make it a subject of interest for researchers exploring cross-coupling reactions and heterocyclic compound synthesis.

In recent years, the demand for halogenated anilines like 2-Bromo-4,6-dichloroaniline has surged due to their role in developing active pharmaceutical ingredients (APIs) and crop protection agents. Industry reports highlight its application in synthesizing non-steroidal anti-inflammatory drugs (NSAIDs) and herbicide intermediates, aligning with global trends toward sustainable agriculture and precision medicine. The compound’s reactivity in Buchwald-Hartwig amination and Ullmann-type reactions further enhances its utility in modern synthetic methodologies.

From a physicochemical perspective, 697-86-9 exhibits a melting point range of 98–102°C and moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and acetone. These properties facilitate its handling in laboratory and industrial settings. Analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to verify its purity, which typically exceeds 97% in commercial grades.

Environmental and safety considerations for 2-Bromo-4,6-dichloroaniline adhere to standard protocols for halogenated compounds. While not classified as a hazardous substance under major regulatory frameworks, proper storage in amber glass containers under inert atmospheres is recommended to prevent degradation. Recent green chemistry initiatives have spurred interest in catalytic methods to reduce waste during its production, addressing the broader demand for eco-friendly synthesis routes.

The market dynamics for CAS No. 697-86-9 reflect its niche yet growing applications. Patent analyses reveal increasing filings for derivatives of this compound in OLED materials and organic semiconductors, driven by the electronics industry’s push for energy-efficient technologies. Additionally, its role in bioconjugation chemistry has gained traction in proteomics and diagnostic reagent development, responding to the rise of personalized healthcare solutions.

Researchers frequently inquire about the scalability of 2-Bromo-4,6-dichloroaniline synthesis. Recent advancements in continuous flow chemistry have demonstrated improved yields and reduced reaction times compared to traditional batch processes. Such innovations align with industry 4.0 trends, where process intensification and automation are prioritized for cost-effective manufacturing.

In summary, 2-Bromo-4,6-dichloroaniline (CAS No. 697-86-9) represents a critical building block in contemporary chemical research. Its multifaceted applications—from drug discovery to advanced materials—underscore its importance in addressing global challenges in healthcare, agriculture, and technology. As synthetic methodologies evolve, this compound is poised to remain at the forefront of innovation in the fine chemicals sector.